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Introduction

Lyso-platelet-activating factor C18 (Lyso-PAF C18), with the systematic name 1-O-octadecyl-
sn-glycero-3-phosphocholine, is a bioactive lipid molecule that serves as both a precursor and
a breakdown product of the potent inflammatory mediator, Platelet-Activating Factor (PAF) C18.
While historically considered an inactive intermediate, recent research has unveiled its distinct
biological activities, often opposing those of PAF.[1][2] These application notes provide a
comprehensive overview of the use of Lyso-PAF C18 in cell culture experiments, including its
mechanism of action, detailed experimental protocols, and relevant quantitative data.

Chemical Properties and Preparation

Chemical Structure:

Figure 1: Lyso-PAF C18 signaling via the cAMP-PKA pathway.

Role in Cancer Cell Signhaling

In certain cancer cells, particularly those with NRAS mutations, intracellular Lyso-PAF C18
plays a role in the activation of the RAS-RAFL1 signaling pathway, contributing to cell
proliferation. [3] Signaling Pathway: PLA2G7-Lyso-PAF-PAK2-RAF1 Axis
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Intracellular Lyso-PAF, a product of PLA2G7 activity, can promote the activation of p21-
activated kinase 2 (PAK2), which in turn phosphorylates and activates RAF1, a key component
of the MAPK/ERK pathway. [3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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